4-(2,4-Dinitrophenoxy)-3-ethoxybenzaldehyde

• IUPAC Name: 4-(2,4-dinitrophenoxy)-3-ethoxybenzaldehyde
• InChI: InChI=1S/C15H12N2O7/c1-2-23-15-7-10(9-18)3-5-14(15)24-13-6-4-11(16(19)20)8-12(13)17(21)22/h3-9H,2H2,1H3
• InChI Key: LGWULEGGQGLJME-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H12N2O7
• Molecular Weight: 332.26 g/mol

Description

4-(2,4-Dinitrophenoxy)-3-ethoxybenzaldehyde is a chemical compound with the molecular formula C13H8N2O6. It was synthesized and its crystal structure was studied in a paper published in 2021.

Synthesis Analysis

The compound was synthesized using 4–Hydroxybenzaldehyde (122 mg, 10 mmol), anhydrous potassium carbonate (276 mg, 2 mmol), 2,4-dinitrofluorobenzene (186 mg, 10 mmol) and anhydrous dichloromethane (15 mL). The mixture was stirred at room temperature for 2–3 hours. After the reaction was complete, the reaction mixture was concentrated under reduced pressure, and the residue was purified with ethyl acetate – petroleum ether (1:2, v/v) as eluent by silica gel chromatography column to obtain a light yellow solid (195 mg, yield 68%).

Molecular Structure Analysis

The molecular structure of 4-(2,4-Dinitrophenoxy)-3-ethoxybenzaldehyde was analyzed and it was found that there are two benzene rings in the structure. The bond lengths and angles are in the expected ranges. The aldehyde group and the connected benzene ring are coplanar.

Scientific Research Applications

Redox Enzyme Inhibition

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